Cas no 18434-08-7 (4,4'''-Bis[(2-butyloctyl)oxy]-1,1':4',1'':4'',1'''-quaterphenyl)
4,4'''-Bis[(2-butyloctyl)oxy]-1,1':4',1'':4'',1'''-quaterphenyl is a high-purity organic compound characterized by its extended quaterphenyl core and branched alkoxy side chains. The molecular structure imparts excellent solubility in organic solvents while maintaining thermal and chemical stability. Its rigid aromatic backbone ensures strong π-conjugation, making it suitable for applications in optoelectronic materials, such as organic semiconductors or liquid crystal displays. The 2-butyloctyloxy substituents enhance processability without significantly disrupting electronic properties. This compound is particularly valued for its balanced charge transport characteristics and compatibility with thin-film fabrication techniques. It serves as a versatile building block for advanced materials research, particularly in the development of high-performance organic electronic devices.
![4,4'''-Bis[(2-butyloctyl)oxy]-1,1':4',1'':4'',1'''-quaterphenyl structure](https://ossimg.kuujia.com/scimg/18500/18434-08-7x500.png)
18434-08-7 structure
Product Name:4,4'''-Bis[(2-butyloctyl)oxy]-1,1':4',1'':4'',1'''-quaterphenyl
CAS No:18434-08-7
MF:C48H66O2
MW:675.036454677582
CID:156950
PubChem ID:354335677
Update Time:2025-10-14
4,4'''-Bis[(2-butyloctyl)oxy]-1,1':4',1'':4'',1'''-quaterphenyl Chemical and Physical Properties
Names and Identifiers
-
- 1,1':4',1'':4'',1'''-Quaterphenyl,4,4'''-bis[(2-butyloctyl)oxy]-
- 4,4'''-Bis(2-butyloctyloxy)-p-quaterphenyl
- 1-(2-butyloctoxy)-4-[4-[4-[4-(2-butyloctoxy)phenyl]phenyl]phenyl]benzene
- 4,4'''-Bis((2-butyloctyl)oxy)-1,1':4',1'':4'',1'''-quaterphenyl
- 4,4''''-bis(2-Butyl-octyloxy)-p-quaterphenyl
- 4,4''''-Bis(2-butyloctyloxy)-quaterphenyl
- 4,4''-bisbutyloctyloxy-p-quarterphenyl
- 4,4''-Di(2-butyloctoxy-1)-p-quaterphenyl
- AC1L3C6W
- AC1Q56XY
- BBQ
- SureCN1931947
- 4,4'''-Bis[(2-butyloctyl)oxy]-1,1':4',1'':4'',1'''-quaterphenyl
- Ccris 4969
- Einecs 242-310-0
- 4,4''''''-(2-butyloctyloxy)-p-quaterphenyl
- 4,4'''-Bis[(2-butyloctyl)oxy]-p-quaterphenyl
- 4,4'''-Bis[(2-butyloctyl)oxy]-1,1':4',1'':4'',1'''-quaterbenzene
- B5320
- 1~4~,4~4~-Bis[(2-butyloctyl)oxy]-1~1~,2~1~:2~4~,3~1~:3~4~,4~1~-quaterphenyl
- UNII-97212LUM7T
- 1,1':4',1'':4'',1'''-QUATERPHENYL, 4,4'''-BIS((2-BUTYLOCTYL)OXY)-
- DTXSID40939825
- PILOT 386
- 4,4'''-DI(2-BUTYLOCTOXY-1)-P-QUATERPHENYL
- CS-0373864
- QP-G 12
- 4,4/'/'/'-bis[(2-butyloctyl)oxy]-1,1/':4/',1/'/':4/'/',1/'/'/'-quaterphenyl
- SCHEMBL1931947
- 4,4'''-Bis(2-butyloctyloxy)-p-quaterphenyl, 98%
- NS00051754
- 18434-08-7
- MFCD02667784
- 11,44-DI-(2-BUTYLOCTYLOXY)-P-QUATERPHENYL
- 4,4'''-bis[(2-butyloctyl)oxy]-1,1'
- 97212LUM7T
- Q27271949
- AKOS024421512
- T70469
- JMLYWQXLJYRYHL-UHFFFAOYSA-N
-
- MDL： MFCD02667784
- Inchi： 1S/C48H66O2/c1-5-9-13-15-19-39(17-11-7-3)37-49-47-33-29-45(30-34-47)43-25-21-41(22-26-43)42-23-27-44(28-24-42)46-31-35-48(36-32-46)50-38-40(18-12-8-4)20-16-14-10-6-2/h21-36,39-40H,5-20,37-38H2,1-4H3
- InChI Key： JMLYWQXLJYRYHL-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C2C=CC(=CC=2)C2C=CC(=CC=2)C2C=CC(=CC=2)OCC(CCCC)CCCCCC)=CC=1)CC(CCCC)CCCCCC
Computed Properties
- Exact Mass: 674.50658
- Monoisotopic Mass: 674.506
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 50
- Rotatable Bond Count: 25
- Complexity: 712
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 18.5
- XLogP3: 17.3
Experimental Properties
- Density: 0.968
- Melting Point: 163°C(lit.)
- Boiling Point: 763.3°Cat760mmHg
- Flash Point: 188.5°C
- Refractive Index: 1.529
- PSA: 18.46
4,4'''-Bis[(2-butyloctyl)oxy]-1,1':4',1'':4'',1'''-quaterphenyl Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B871240-200mg |
4,4'''-Bis(2-butyloctyloxy)-p-quaterphenyl |
18434-08-7 | 98% | 200mg |
￥644.40 | 2022-09-29 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5320-200mg |
4,4'''-Bis[(2-butyloctyl)oxy]-1,1':4',1'':4'',1'''-quaterphenyl |
18434-08-7 | 98.0%(LC) | 200mg |
￥455.0 | 2022-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B5320-1g |
4,4'''-Bis[(2-butyloctyl)oxy]-1,1':4',1'':4'',1'''-quaterphenyl |
18434-08-7 | 98.0%(LC) | 1g |
￥1665.0 | 2022-06-09 | |
| eNovation Chemicals LLC | Y1253933-1g |
4,4'''-bis[(2-butyloctyl)oxy]-1,1' |
18434-08-7 | 98% | 1g |
$335 | 2023-05-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B5320-200mg |
4,4'''-Bis(2-butyloctyloxy)-p-quaterphenyl |
18434-08-7 | >98.0%(HPLC) | 200mg |
¥410.00 | 2023-06-14 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B5320-1g |
4,4'''-Bis(2-butyloctyloxy)-p-quaterphenyl |
18434-08-7 | >98.0%(HPLC) | 1g |
¥1500.00 | 2023-06-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1444534-200mg |
4,4'''-Bis((2-butyloctyl)oxy)-1,1':4',1'':4'',1'''-quaterphenyl |
18434-08-7 | 98% | 200mg |
￥702.00 | 2023-11-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1444534-1g |
4,4'''-Bis((2-butyloctyl)oxy)-1,1':4',1'':4'',1'''-quaterphenyl |
18434-08-7 | 98% | 1g |
￥2217.00 | 2023-11-21 | |
| 1PlusChem | 1P00AWMJ-200mg |
4,4'''-bis[(2-butyloctyl)oxy]-1,1' |
18434-08-7 | >98.0%(HPLC) | 200mg |
$66.00 | 2024-06-18 | |
| 1PlusChem | 1P00AWMJ-1g |
4,4'''-bis[(2-butyloctyl)oxy]-1,1' |
18434-08-7 | 98% | 1g |
$513.00 | 2025-02-25 |
4,4'''-Bis[(2-butyloctyl)oxy]-1,1':4',1'':4'',1'''-quaterphenyl Related Literature
-
1. Chemiluminescence from reactions of bis(pentachloro-phenyl)oxalate, hydrogen peroxide and fluorescent compounds. Role of the fluor and nature of chemielectronic process(es)Colin L. R. Catherall,T. Frank Palmer,Robert B. Cundall J. Chem. Soc. Faraday Trans. 2 1984 80 837
-
Ch. Lotz,R. Zellner Phys. Chem. Chem. Phys. 2001 3 2607
-
Ch. Lotz,R. Zellner Phys. Chem. Chem. Phys. 2000 2 2353
-
Yu-wei Chen,Tsung-hang Yang,Kuo-mei Chen Phys. Chem. Chem. Phys. 2009 11 7111
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5. Effect of complexation on the excited state of uranyl β-diketonato complexes: applications of the energy gap lawTomoo Yayamura,Sugio Iwata,Shun-ichi Iwamaru,Hiroshi Tomiyasu J. Chem. Soc. Faraday Trans. 1994 90 3253
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